Cas no 15990-62-2 (D-Glucose, 4-O-b-D-xylo-hexopyranos-3-ulos-1-yl-)

• Product Name: D-Glucose, 4-O-b-D-xylo-hexopyranos-3-ulos-1-yl-
• CAS No: 15990-62-2
• MF: C₁₂H₂₀O₁₁
• MW: 340.280605316162
• CID: 144568
• PubChem ID: 3081440
• Update Time: 2025-04-19

D-Glucose, 4-O-b-D-xylo-hexopyranos-3-ulos-1-yl- Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 4-O-b-D-xylo-hexopyranos-3-ulos-1-yl-
• (2S,3S,4R,5R)-4-[(2R,3S,5S,6S)-3,5-dihydroxy-6-(hydroxymethyl)-4-oxo-oxan-2-yl]oxy-2,3,5,6-tetrahydroxy-hexanal
• 3'-Ketolactose
• 4-O-beta-D-xylo-hexopyranosyl-3-ulose-D-glucose
• 4-O-β-D-xylo-hexopyranosyl-3-ulose-D-glucopyranose
• D-Glucose, 4-O-beta-D-xylo-hexopyranos-3-ulos-1-yl-
• 4-O-beta-D-Xylo-hexopyranos-3-ulos-1-yl-D-glucose
• NS00124834
• (2S,3S,4R,5R)-4-[(2R,3S,5S,6S)-3,5-dihydroxy-6-(hydroxymethyl)-4-oxo-oxan-2-yl]oxy-2,3,5,6-tetrahydr
• DTXSID901317522
• 4-O-(beta-D-Xylo-hexopyranosyl-3-ulose)-D-glucopyranose
• (2R,3R,4R,5R)-4-[(2S,3S,5S,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-oxooxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
• 15990-62-2

• Inchi： 1S/C12H20O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h1,4-8,10-12,14-19,21H,2-3H2/t4-,5+,6+,7+,8-,10+,11+,12-/m0/s1
• InChI Key： QVZHZVWYFNADIO-BATPLZQESA-N
• SMILES： O([C@H]1[C@@H](C([C@H]([C@@H](CO)O1)O)=O)O)[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 340.101
• Monoisotopic Mass: 340.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 781.8°Cat760mmHg
• Flash Point: 292.5°C
• Refractive Index: 1.64